Cas no 2408938-48-5 ((2S)-2-amino-3-(5-bromothiophen-3-yl)propanoic acid hydrochloride)

• Product Name: (2S)-2-amino-3-(5-bromothiophen-3-yl)propanoic acid hydrochloride
• CAS No: 2408938-48-5
• MF: C₇H₉BrClNO₂S
• MW: 286.573858976364
• CID: 6321227
• PubChem ID: 165672758
• Update Time: 2025-05-26

(2S)-2-amino-3-(5-bromothiophen-3-yl)propanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-7492285
• (2S)-2-amino-3-(5-bromothiophen-3-yl)propanoic acid hydrochloride
• 2408938-48-5

• Inchi： 1S/C7H8BrNO2S.ClH/c8-6-2-4(3-12-6)1-5(9)7(10)11;/h2-3,5H,1,9H2,(H,10,11);1H/t5-;/m0./s1
• InChI Key： SUIVLBGQPRGTNQ-JEDNCBNOSA-N
• SMILES： BrC1=CC(=CS1)C[C@@H](C(=O)O)N.Cl

Computed Properties

• Exact Mass: 284.92259g/mol
• Monoisotopic Mass: 284.92259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.6Ų

Additional information on (2S)-2-amino-3-(5-bromothiophen-3-yl)propanoic acid hydrochloride

Introduction to (2S)-2-amino-3-(5-bromothiophen-3-yl)propanoic acid hydrochloride (CAS No. 2408938-48-5)

(2S)-2-amino-3-(5-bromothiophen-3-yl)propanoic acid hydrochloride is a specialized organic compound with significant applications in the field of pharmaceutical research and development. This compound, identified by its Chemical Abstracts Service (CAS) number CAS No. 2408938-48-5, has garnered attention due to its unique structural properties and potential biological activities. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and drug design.

The molecular structure of (2S)-2-amino-3-(5-bromothiophen-3-yl)propanoic acid hydrochloride features a chiral center at the (2S) position, which is crucial for its stereochemical properties and interactions with biological targets. The presence of a brominated thiophene ring contributes to its pharmacological relevance, as thiophene derivatives are widely studied for their antimicrobial, anti-inflammatory, and anticancer properties. This compound represents a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in the development of novel scaffolds based on amino acids and their derivatives due to their inherent biological compatibility. The structural motif of (2S)-2-amino-3-(5-bromothiophen-3-yl)propanoic acid hydrochloride combines the versatility of amino acids with the functional diversity of heterocyclic compounds, offering a rich framework for drug discovery. Researchers have leveraged this compound to design molecules with enhanced binding affinity and selectivity towards specific therapeutic targets.

One of the most compelling aspects of (2S)-2-amino-3-(5-bromothiophen-3-yl)propanoic acid hydrochloride is its potential in modulating enzyme activity. Studies have indicated that analogs of this compound may interact with enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. The bromothiophene moiety, in particular, has been shown to influence enzyme kinetics by altering binding pockets or inducing conformational changes. This capability makes it an attractive building block for rational drug design.

The synthesis of (2S)-2-amino-3-(5-bromothiophen-3-yl)propanoic acid hydrochloride involves multi-step organic reactions, including stereoselective transformations to ensure the correct configuration at the chiral center. Advanced synthetic methodologies, such as asymmetric hydrogenation or enzymatic resolutions, have been employed to achieve high enantiomeric purity. These techniques are critical for pharmaceutical applications where stereochemistry dictates efficacy and safety.

Recent advancements in computational chemistry have further enhanced the utility of (2S)-2-amino-3-(5-bromothiophen-3-yl)propanoic acid hydrochloride in drug discovery. Molecular modeling studies have predicted its interactions with various biological targets, providing insights into potential mechanisms of action. These computational approaches complement experimental efforts by allowing rapid screening of analogs and optimization of lead compounds before moving into costly and time-consuming wet-lab synthesis.

The pharmacokinetic profile of derivatives based on this scaffold is also an area of active investigation. By modifying substituents on the thiophene ring or the amino acid backbone, researchers can fine-tune properties such as bioavailability, metabolic stability, and tissue distribution. Such modifications are essential for translating promising in vitro findings into effective clinical therapies.

In conclusion, (2S)-2-amino-3-(5-bromothiophen-3-yl)propanoic acid hydrochloride represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its role as a key intermediate in drug development underscores the importance of innovative molecular design in addressing unmet medical needs. As research continues to uncover new biological functions and synthetic strategies, this compound is poised to play a pivotal role in future therapeutics.